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Introduction
Fba 185 is a fibronectin-binding protein expressed by Streptococcus pyogenes, a significant

human pathogen. As a member of the adhesin family of proteins, Fba 185 plays a crucial role

in the initial stages of infection by mediating attachment to host cells.[1][2] This adhesion is

facilitated by the protein's ability to bind to fibronectin, an extracellular matrix glycoprotein,

which can then bridge the bacterium to host cell integrins.[3][4][5] The ability to accurately

quantify the concentration of soluble Fba 185 in various solutions is essential for a range of

research applications, including studies on bacterial pathogenesis, virulence factor

characterization, and the development of novel anti-infective therapies.

This document provides detailed application notes and protocols for the quantification of Fba
185 concentration in solutions using a sandwich Enzyme-Linked Immunosorbent Assay

(ELISA). Additionally, it outlines the signaling pathway initiated by Fba 185-mediated adhesion

to host cells.

Quantitative Data Summary
The following table provides a template for summarizing quantitative data obtained from the

Fba 185 sandwich ELISA.
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Experimental Protocols
Principle of the Assay
The sandwich ELISA is a highly sensitive and specific method for quantifying a target antigen.

In this assay, a capture antibody specific for Fba 185 is immobilized on the surface of a

microplate well. The sample containing Fba 185 is then added, and the Fba 185 protein is

captured by the antibody. After washing away unbound material, a second, enzyme-conjugated

detection antibody that also recognizes Fba 185 is added, forming a "sandwich" with the Fba
185 protein. A substrate for the enzyme is then added, resulting in a colorimetric change that is

proportional to the amount of Fba 185 present in the sample. The concentration is determined

by comparing the optical density of the sample to a standard curve generated with known

concentrations of purified Fba 185.[6][7]

Materials and Reagents
High-binding 96-well microplate

Purified Fba 185 protein standard

Capture Antibody: Rabbit anti-Fba 185 polyclonal antibody

Detection Antibody: Mouse anti-Fba 185 monoclonal antibody, biotinylated

Streptavidin-HRP (Horseradish Peroxidase)

Coating Buffer: 0.05 M Carbonate-Bicarbonate, pH 9.6
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Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween-20 (PBST)

Blocking Buffer: PBS with 1% Bovine Serum Albumin (BSA)

Assay Diluent: PBS with 0.5% BSA and 0.05% Tween-20

Substrate Solution: TMB (3,3',5,5'-Tetramethylbenzidine)

Stop Solution: 2 N H2SO4

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Incubator

Protocol: Sandwich ELISA for Fba 185 Quantification
Plate Coating:

1. Dilute the capture antibody (Rabbit anti-Fba 185) to a final concentration of 2 µg/mL in

Coating Buffer.

2. Add 100 µL of the diluted capture antibody to each well of the 96-well microplate.

3. Cover the plate and incubate overnight at 4°C.

Blocking:

1. Aspirate the coating solution from the wells.

2. Wash the plate three times with 200 µL of Wash Buffer per well.

3. Add 200 µL of Blocking Buffer to each well.

4. Cover the plate and incubate for 1-2 hours at room temperature.

Sample and Standard Incubation:
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1. Prepare a serial dilution of the purified Fba 185 standard in Assay Diluent to generate a

standard curve (e.g., 1000 ng/mL to 15.625 ng/mL).

2. Prepare dilutions of your unknown samples in Assay Diluent.

3. Aspirate the Blocking Buffer and wash the plate three times with Wash Buffer.

4. Add 100 µL of the standards and diluted samples to the appropriate wells.

5. Cover the plate and incubate for 2 hours at room temperature.

Detection Antibody Incubation:

1. Aspirate the samples and standards and wash the plate three times with Wash Buffer.

2. Dilute the biotinylated detection antibody (Mouse anti-Fba 185) to a final concentration of

1 µg/mL in Assay Diluent.

3. Add 100 µL of the diluted detection antibody to each well.

4. Cover the plate and incubate for 1 hour at room temperature.

Streptavidin-HRP Incubation:

1. Aspirate the detection antibody solution and wash the plate three times with Wash Buffer.

2. Dilute the Streptavidin-HRP conjugate in Assay Diluent according to the manufacturer's

instructions.

3. Add 100 µL of the diluted Streptavidin-HRP to each well.

4. Cover the plate and incubate for 30 minutes at room temperature in the dark.

Signal Development and Measurement:

1. Aspirate the Streptavidin-HRP solution and wash the plate five times with Wash Buffer.

2. Add 100 µL of TMB Substrate Solution to each well.
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3. Incubate for 15-30 minutes at room temperature in the dark, or until a sufficient color

change has occurred.

4. Stop the reaction by adding 50 µL of Stop Solution to each well.

5. Read the absorbance at 450 nm using a microplate reader within 30 minutes of adding the

Stop Solution.

Data Analysis:

1. Subtract the mean absorbance of the blank wells from the mean absorbance of the

standards and samples.

2. Plot a standard curve of the mean absorbance versus the known concentrations of the

Fba 185 standards.

3. Determine the concentration of Fba 185 in the samples by interpolating their mean

absorbance values from the standard curve.

4. Multiply the calculated concentration by the sample dilution factor to obtain the final

concentration of Fba 185 in the original sample.

Visualizations
Experimental Workflow for Fba 185 Quantification
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Caption: Workflow for the quantification of Fba 185 using a sandwich ELISA.
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Caption: Signaling cascade initiated by Fba 185 binding to host cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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